![molecular formula C27H24N3O6+ B12346609 2-{5-benzyl-4,6-dioxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(3,5-dimethoxyphenyl)acetamide](/img/structure/B12346609.png)
2-{5-benzyl-4,6-dioxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(3,5-dimethoxyphenyl)acetamide
Overview
Description
2-{5-benzyl-4,6-dioxo-8-oxa-3,5-diazatricyclo[7400^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(3,5-dimethoxyphenyl)acetamide is a complex organic compound with a unique tricyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-{5-benzyl-4,6-dioxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-(3,5-dimethoxyphenyl)acetamide typically involves multiple steps. One common route includes the reaction of benzyl derivatives with oxadiazole intermediates. The reaction conditions often require the use of phosphorus oxychloride (POCl3) and potassium hydroxide (KOH) to facilitate the formation of the oxadiazole ring .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is essential to obtain the desired product.
Chemical Reactions Analysis
Types of Reactions: 2-{5-benzyl-4,6-dioxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3
Properties
Molecular Formula |
C27H24N3O6+ |
|---|---|
Molecular Weight |
486.5 g/mol |
IUPAC Name |
2-(3-benzyl-2,4-dioxo-4aH-[1]benzofuro[3,2-d]pyrimidin-1-ium-1-yl)-N-(3,5-dimethoxyphenyl)acetamide |
InChI |
InChI=1S/C27H23N3O6/c1-34-19-12-18(13-20(14-19)35-2)28-23(31)16-29-24-21-10-6-7-11-22(21)36-25(24)26(32)30(27(29)33)15-17-8-4-3-5-9-17/h3-14,25H,15-16H2,1-2H3/p+1 |
InChI Key |
CFYDUDBPAODZEM-UHFFFAOYSA-O |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C[N+]2=C3C(C(=O)N(C2=O)CC4=CC=CC=C4)OC5=CC=CC=C53)OC |
Origin of Product |
United States |
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